Cas no 111-20-6 (Sebacic acid)

• Product name: Sebacic acid
• CAS No: 111-20-6
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD00004440
• CID: 35668
• PubChem ID: 5192

Sebacic acid Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid
• 1,8-Octanedicarboxylic acid
• Octane-1,8-dicarboxylic acid
• Sebacic acid
• Sebacic acidneat
• 1,10-decanedioic acid
• decane-1,10-dioic acid
• Decanedioic
• sebacinsaure
• Sebacinsure
• Sebacylic acid
• Seracic acid
• [ "Sebacic acid" ]
• sebacic
• usafhc-1
• Ipomic acid
• SEBCIC ACID
• USAF hc-1
• Sebacic acids
• Decanedicarboxylic acid
• n-Decanedioic acid
• Acide sebacique
• sebacate
• Sebacinsaeure
• Sebacinsaure [German]
• Acide sebacique [French]
• NSC19492
• 97AN39ICTC
• CXMXRPHRNRROMY-UHFFFAOYSA-N
• Sebacic acid, 98%
• DSSTox_CID_6867
• DSSTox_RID_78231
• DSSTox_GSID_26867
• De
• 1,8-dicarboxyoctane
• decanedioate
• C10-DCA(2-)
• decanedioate(2-)
• Tox21_201778
• NCGC00164361-01
• DECANEDIOC ACID
• POLY(SEBACIC ANHYDRIDE)
• Sebacic acid, 94%
• 1,8-Octanedicarboxylate
• 1l6y
• EINECS 203-845-5
• 26776-29-4
• BBL011473
• DTXSID7026867
• SEBACIC ACID [MI]
• EC 203-845-5
• NCGC00164361-02
• Sebacic acid, 99%
• NCGC00164361-03
• Sebacic acid, >=95.0% (GC)
• CAS-111-20-6
• DB07645
• CHEMBL1232164
• 1,8-OCTANEDCARBOXYLIC ACID
• CCG-266598
• 111-20-6
• n-Decanedioate
• GS-6713
• 4-oxodecanedioate
• NS00011501
• Tox21_303263
• BRN 1210591
• 1l6s
• WLN: QV8VQ
• AKOS000120056
• FEMA NO. 4943
• NCI60_001628
• Q413454
• 301CFA7E-7155-4D51-BD2F-EB921428B436
• UNII-97AN39ICTC
• disodium-sebacate
• LMFA01170006
• NCIOpen2_008624
• BP-27864
• HY-W014787
• MFCD00004440
• SCHEMBL3977
• Z104475420
• NSC-19492
• EN300-19796
• AI3-09127
• C08277
• SEBACIC ACID [MART.]
• NCGC00257150-01
• Iponic acid
• Dicarboxylic acid C10
• Q-201703
• CCRIS 2290
• CS-W015503
• NSC 19492
• SEBACIC ACID (MART.)
• NCGC00259327-01
• s5732
• 4-02-00-02078 (Beilstein Handbook Reference)
• CHEBI:41865
• 1i8j
• 1,10-Decanedioate
• STL146585
• DB-121158
• DTXCID806867
• BRD-K66672047-304-01-3
• FS02334
• 203-845-5
• Sebacic acid [WHO-DD]

• MDL： MFCD00004440
• Inchi： 1S/C10H18O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h1-8H2,(H,11,12)(H,13,14)
• InChI Key： CXMXRPHRNRROMY-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O
• BRN： 1210591

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.21
• Melting Point: 133-137 °C (lit.)
• Boiling Point: 294.5 °C/100 mmHg(lit.)
• Flash Point: 220 ºC
• Refractive Index: 1.422
• Solubility: ethanol: 100 mg/mL
• Water Partition Coefficient: 1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, bases, reducing agents.
• PSA: 74.60000
• LogP: 2.27640
• Vapor Pressure: 1 mmHg ( 183 °C)
• Sensitiveness: Sensitive to humidity
• Solubility: It is slightly soluble in water, poorly soluble in benzene, petroleum ether, carbon tetrachloride, and easily soluble in ethanol and diethyl ether.
• pka: 4.59, 5.59(at 25℃)
• Merck: 8415

Sebacic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：VS0875000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sebacic acid Customs Data

• HS CODE：2917131000
• Customs Data：

  China Customs Code:

  2917131000

  Overview:

  2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids